Cas no 1803639-53-3 (4-Amino-3-cyano-6-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 4-Amino-3-cyano-6-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1803639-53-3
• MF: C₈H₄F₃N₃O₃
• MW: 247.130871772766
• CID: 4911003
• Update Time: 2025-05-23

4-Amino-3-cyano-6-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-cyano-6-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H4F3N3O3/c9-8(10,11)17-5-1-4(13)3(2-12)6(14-5)7(15)16/h1H,(H2,13,14)(H,15,16)
• InChI Key： PKUREBLHBDDCHR-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(C#N)C(C(=O)O)=N1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 1.8
• Topological Polar Surface Area: 109

Additional information on 4-Amino-3-cyano-6-(trifluoromethoxy)pyridine-2-carboxylic acid

4-Amino-3-cyano-6-(trifluoromethoxy)pyridine-2-carboxylic acid: A Comprehensive Overview

4-Amino-3-cyano-6-(trifluoromethoxy)pyridine-2-carboxylic acid is a highly specialized organic compound with the CAS number 1803639-53-3. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with an amino group at position 4, a cyano group at position 3, a trifluoromethoxy group at position 6, and a carboxylic acid group at position 2. These substituents confer unique chemical and biological properties, making it a valuable molecule for research and development.

The synthesis of 4-Amino-3-cyano-6-(trifluoromethoxy)pyridine-2-carboxylic acid involves a series of multi-step reactions that require precise control over reaction conditions to achieve the desired regioselectivity and yield. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, reducing production costs and improving the overall efficiency. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the trifluoromethoxy group on the pyridine ring.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The presence of multiple functional groups on the pyridine ring allows for extensive chemical modification, enabling researchers to explore its pharmacological properties. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in inflammatory diseases, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could serve as a novel therapeutic agent for conditions like arthritis and asthma.

In addition to its pharmacological applications, 4-Amino-3-cyano-6-(trifluoromethoxy)pyridine-2-carboxylic acid has shown potential in the field of agrochemicals. Its ability to inhibit plant pathogens makes it a candidate for developing new classes of pesticides and fungicides. Researchers have reported that this compound demonstrates strong activity against fungal strains such as Fusarium graminearum and Rhizoctonia solani, which are major threats to crop health worldwide.

The unique electronic properties of this compound also make it an interesting candidate for applications in materials science. Its ability to act as an electron-deficient aromatic system makes it suitable for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have explored its potential as a building block for constructing advanced organic semiconductors with improved charge transport properties.

Despite its numerous advantages, the development of 4-Amino-3-cyano-6-(trifluoromethoxy)pyridine-2-carboxylic acid into commercial products faces several challenges. One major concern is its stability under physiological conditions, which may limit its bioavailability when used as a drug candidate. Researchers are actively investigating strategies to enhance its stability through structural modifications or formulation techniques.

In conclusion, 4-Amino-3-cyano-6-(trifluoromethoxy)pyridine-2-carboxylic acid is a versatile compound with significant potential in multiple fields. Its unique chemical structure and diverse functional groups make it an attractive target for further research and development. As advancements in synthetic chemistry continue to evolve, it is likely that this compound will play an increasingly important role in both academic and industrial settings.